Olean-12-en-28-oic acid
Olean-12-en-28-oic acid
Olean-12-en-28-oic acid is a natural product found in Callistemon citrinus, Eriope blanchetii, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
17990-43-1
VCID:
VC21024529
InChI:
InChI=1S/C30H48O2/c1-25(2)15-17-30(24(31)32)18-16-28(6)20(21(30)19-25)9-10-23-27(5)13-8-12-26(3,4)22(27)11-14-29(23,28)7/h9,21-23H,8,10-19H2,1-7H3,(H,31,32)/t21-,22-,23+,27-,28+,29+,30-/m0/s1
SMILES:
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCCC5(C)C)C)C)C2C1)C)C(=O)O)C
Molecular Formula:
C30H48O2
Molecular Weight:
440.7 g/mol
Olean-12-en-28-oic acid
CAS No.: 17990-43-1
Cat. No.: VC21024529
Molecular Formula: C30H48O2
Molecular Weight: 440.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Olean-12-en-28-oic acid is a natural product found in Callistemon citrinus, Eriope blanchetii, and other organisms with data available. |
|---|---|
| CAS No. | 17990-43-1 |
| Molecular Formula | C30H48O2 |
| Molecular Weight | 440.7 g/mol |
| IUPAC Name | (4aS,6aR,6aS,6bR,8aS,12aS,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid |
| Standard InChI | InChI=1S/C30H48O2/c1-25(2)15-17-30(24(31)32)18-16-28(6)20(21(30)19-25)9-10-23-27(5)13-8-12-26(3,4)22(27)11-14-29(23,28)7/h9,21-23H,8,10-19H2,1-7H3,(H,31,32)/t21-,22-,23+,27-,28+,29+,30-/m0/s1 |
| Standard InChI Key | MXEMKMNFLXVQBW-CDNBJWEZSA-N |
| Isomeric SMILES | C[C@]12CCCC([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)C(=O)O)C)C)(C)C |
| SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCCC5(C)C)C)C)C2C1)C)C(=O)O)C |
| Canonical SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCCC5(C)C)C)C)C2C1)C)C(=O)O)C |
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